Cas no 2137732-47-7 (1H-1,2,3-Triazole-4-methanesulfonamide, N,α,1-trimethyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanesulfonamide, N,α,1-trimethyl-
• CAS No: 2137732-47-7
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• CID: 5286255
• PubChem ID: 165446173
• Update Time: 2023-10-31

1H-1,2,3-Triazole-4-methanesulfonamide, N,α,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanesulfonamide, N,α,1-trimethyl-
• EN300-680893
• 2137732-47-7
• N-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)ethane-1-sulfonamide

• Inchi： 1S/C6H12N4O2S/c1-5(13(11,12)7-2)6-4-10(3)9-8-6/h4-5,7H,1-3H3
• InChI Key： QGSOWRZONRGPPU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)S(NC)(=O)=O)N=N1

Computed Properties

• Exact Mass: 204.06809681g/mol
• Monoisotopic Mass: 204.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 370.1±52.0 °C(Predicted)
• pka: 10.77±0.40(Predicted)